Cas no 1261749-95-4 (Methyl 5-chloro-6-methylpicolinate)

• Product Name: Methyl 5-chloro-6-methylpicolinate
• CAS No: 1261749-95-4
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 842848
• PubChem ID: 71464263
• Update Time: 2025-06-14

Methyl 5-chloro-6-methylpicolinate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-chloro-6-methyl-, methyl ester
• Methyl 5-chloro-6-methylpicolinate
• methyl 5-chloro-6-methylpyridine-2-carboxylate
• 1261749-95-4
• DB-334877
• SCHEMBL18725355
• DTXSID70856031
• Methyl5-chloro-6-methylpicolinate

• Inchi： 1S/C8H8ClNO2/c1-5-6(9)3-4-7(10-5)8(11)12-2/h3-4H,1-2H3
• InChI Key： MRPFFSOVCYMDAO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)N=C1C

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 5-chloro-6-methylpicolinate

Comprehensive Overview of Methyl 5-chloro-6-methylpicolinate (CAS No. 1261749-95-4) and Its Applications

Methyl 5-chloro-6-methylpicolinate (CAS No. 1261749-95-4) is a specialized organic compound widely recognized in the pharmaceutical and agrochemical industries. This picolinate derivative serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a chloro-methyl substitution on the pyridine ring, enhances its reactivity and selectivity in cross-coupling reactions, making it a valuable building block for drug discovery and crop protection agents.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of Methyl 5-chloro-6-methylpicolinate. Researchers are exploring catalytic methods to reduce waste and improve yield, aligning with the global push for sustainable chemical manufacturing. The compound’s role in developing next-generation fungicides has also gained attention, particularly amid rising concerns about antimicrobial resistance in agriculture.

Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the purity of CAS 1261749-95-4. Impurity profiling is critical, as even trace contaminants can affect downstream applications. Regulatory agencies emphasize stringent quality control, especially when this intermediate is used in pharmaceutical APIs (Active Pharmaceutical Ingredients).

In the realm of material science, Methyl 5-chloro-6-methylpicolinate has shown promise as a ligand precursor for metal-organic frameworks (MOFs). These porous materials are investigated for carbon capture and hydrogen storage, addressing key challenges in renewable energy. Such interdisciplinary applications highlight the compound’s versatility beyond traditional domains.

Frequently searched questions include: "What is the shelf life of Methyl 5-chloro-6-methylpicolinate?" and "How to handle Methyl 5-chloro-6-methylpicolinate safely?". Proper storage under inert conditions (e.g., nitrogen atmosphere) at low temperatures ensures stability. While not classified as hazardous under standard conditions, adherence to Good Laboratory Practices (GLP) is recommended to prevent degradation.

The market for fine chemicals like CAS 1261749-95-4 is projected to grow, driven by demand for custom synthesis and contract research. Suppliers increasingly offer batch-specific certificates of analysis (CoA), catering to quality-conscious buyers. This transparency is vital for industries requiring compliance with REACH or FDA guidelines.

Innovations in continuous flow chemistry are reshaping the production of Methyl 5-chloro-6-methylpicolinate. Microreactor systems enable precise control over reaction parameters, minimizing byproducts—a leap toward Industry 4.0 in chemical manufacturing. Such advancements resonate with searches for "scalable synthesis of picolinate esters" and "automation in organic synthesis".

In summary, Methyl 5-chloro-6-methylpicolinate exemplifies how niche intermediates bridge gaps between academia and industry. Its evolving applications—from crop science to energy storage—underscore the compound’s relevance in solving contemporary scientific challenges. As research progresses, updates to its safety data sheets (SDS) and patent landscapes will remain pivotal for stakeholders.